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Compound of Interest

Compound Name: 2-Isobutoxyaniline

Cat. No.: B008955

Essential Safety and Handling Guide for 2-
Isobutoxyaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for handling 2-Isobutoxyaniline in a laboratory setting. Adherence to these
procedures is critical for ensuring personnel safety and minimizing environmental impact.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling 2-Isobutoxyaniline, a comprehensive approach to personal protection is
mandatory to prevent exposure through inhalation, skin contact, or ingestion. The following
Personal Protective Equipment (PPE) is required:
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®, or
laminate film). Nitrile gloves
may offer limited protection
and should be changed

frequently.

Provides a barrier against
dermal absorption, a primary
route of exposure for aniline

compounds.

Eye Protection

Chemical safety goggles and a

face shield.

Protects eyes and face from

splashes and vapors.

Body Protection

A chemically resistant lab coat
worn over long-sleeved

clothing and closed-toe shoes.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
is necessary when working
outside of a certified chemical

fume hood or in case of a spill.

Protects against the inhalation

of harmful vapors.

Operational Plan: Step-by-Step Handling Procedure

All manipulations involving 2-Isobutoxyaniline must be performed within a certified chemical

fume hood to minimize inhalation exposure.

Experimental Workflow:
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Caption: Experimental workflow for handling 2-Isobutoxyaniline.
1. Preparation and Weighing:
o Before handling, ensure that an eyewash station and safety shower are readily accessible.

» Weigh the required amount of 2-Isobutoxyaniline in a tared, sealed container within the
fume hood.

o Use disposable weighing boats or paper; dispose of them as hazardous waste immediately
after use.
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. Handling and Reaction Setup:
Maintain all containers of 2-Isobutoxyaniline tightly closed when not in use.
Use compatible materials for all equipment that will come into contact with the chemical.
Add 2-Isobutoxyaniline to the reaction vessel slowly and carefully to avoid splashing.

. Reaction Workup and Quenching:

If the reaction needs to be quenched, do so slowly with an appropriate quenching agent,
keeping in mind that the reaction may be exothermic.

Ensure the quenching process is also performed within the fume hood.
. Product Extraction and Purification:

When performing extractions, use a separatory funnel with proper venting techniques
directed towards the back of the fume hood.

For purification steps such as chromatography, ensure the setup is contained and ventilated.

First Aid Measures

In the event of exposure, immediate action is crucial.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.
Flush the affected area with copious amounts of
water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan

Proper disposal of 2-Isobutoxyaniline and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Management Workflow:
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Caption: Waste disposal workflow for 2-lsobutoxyaniline.
1. Waste Segregation:

» Liquid Waste: Collect all liquid waste containing 2-Isobutoxyaniline in a dedicated, labeled,
and sealed container.

e Solid Waste: All contaminated solid materials (e.g., gloves, weighing paper, absorbent pads)
must be collected in a separate, clearly labeled hazardous waste container.

2. Containerization and Labeling:
e Use chemically resistant containers for waste collection.

o All waste containers must be clearly labeled with "Hazardous Waste," the chemical name "2-
Isobutoxyaniline," and the appropriate hazard symbols (e.g., "Toxic").

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b008955?utm_src=pdf-body-img
https://www.benchchem.com/product/b008955?utm_src=pdf-body
https://www.benchchem.com/product/b008955?utm_src=pdf-body
https://www.benchchem.com/product/b008955?utm_src=pdf-body
https://www.benchchem.com/product/b008955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

3. Temporary Storage:

» Store waste containers in a designated, secure, and well-ventilated area, away from
incompatible materials.

4. Professional Disposal:

o The disposal of 2-Isobutoxyaniline and its contaminated waste must be handled by a
licensed professional waste disposal service. Do not dispose of this chemical down the drain
or in regular trash.

Physical and Chemical Properties of 2-

Isobutoxyaniline

Property Value

CAS Number 104065-95-4
Molecular Formula C10H15NO
Molecular Weight 165.23 g/mol
Appearance No data available
Boiling Point No data available
Melting Point No data available
Density No data available
Solubility No data available
Vapor Pressure No data available
Flash Point No data available

Note: Specific quantitative data for some physical and chemical properties of 2-
Isobutoxyaniline are not readily available in the searched resources. It is crucial to consult the
supplier's specific Safety Data Sheet (SDS) for the most accurate and complete information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Isobutoxyaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008955#personal-protective-equipment-for-handling-
2-isobutoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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